Cas no 2172199-54-9 (3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid
• CAS No: 2172199-54-9
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 6167815
• PubChem ID: 165807696
• Update Time: 2025-10-31

3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid
• 2172199-54-9
• 3-{[(benzyloxy)carbonyl]amino}-4-(ethylsulfanyl)-3-methylbutanoic acid
• EN300-1287635

• Inchi： 1S/C15H21NO4S/c1-3-21-11-15(2,9-13(17)18)16-14(19)20-10-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： XWPAVSULTFDBEY-UHFFFAOYSA-N
• SMILES： S(CC)CC(C)(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid (CAS No. 2172199-54-9)

3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid, identified by its CAS number 2172199-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both benzyloxy carbonyl and ethylsulfanyl functional groups, which contribute to its unique chemical properties and potential biological activities. The 3-methylbutanoic acid backbone further enhances its structural complexity, making it a versatile intermediate in the synthesis of more complex molecules.

The benzyloxy carbonyl (Boc) group is a widely used protecting group in peptide synthesis, where it provides stability under various reaction conditions while being removable under mild acidic conditions. This feature makes 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid a valuable building block for constructing peptide mimetics and other peptidomimetic drugs. The presence of the ethylsulfanyl group introduces a sulfur atom into the molecule, which can participate in various biochemical interactions, including binding to metal ions and forming disulfide bonds. These properties make the compound particularly interesting for applications in drug design and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage sulfur-containing heterocycles for their pharmacological properties. Sulfur atoms are known to play a crucial role in many biologically active compounds, including antibiotics, antivirals, and anticancer agents. The ethylsulfanyl moiety in 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid could potentially enhance its bioactivity by facilitating interactions with biological targets such as enzymes and receptors. This has led to increased research into derivatives of this compound as potential leads for new drug candidates.

The 3-methylbutanoic acid moiety contributes to the overall hydrophobicity of the molecule, which can influence its solubility and membrane permeability. These properties are critical considerations in drug design, as they can affect how a drug is absorbed, distributed, metabolized, and excreted (ADME) within the body. By incorporating this structural element, researchers can fine-tune the physicochemical properties of their compounds to optimize their pharmacokinetic profiles.

One of the most compelling aspects of 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid is its potential as a precursor for more complex molecules through further functionalization. The Boc-protected amino group allows for selective deprotection under mild acidic conditions, enabling subsequent modifications such as coupling reactions with carboxylic acids or other amino groups. This flexibility makes it an excellent candidate for use in multi-step synthetic routes toward target molecules.

Recent advances in computational chemistry have also highlighted the importance of understanding molecular interactions at a quantum mechanical level. Studies using density functional theory (DFT) have shown that compounds containing sulfur atoms can exhibit unique electronic properties that may enhance their binding affinity to biological targets. The combination of experimental data and computational modeling has provided valuable insights into how modifications to the structure of 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid can optimize its pharmacological activity.

In addition to its synthetic utility, 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid has been explored in several preliminary biological assays. While these studies are still in early stages, they have shown promising results in terms of modulating certain enzymatic activities and inhibiting the growth of specific cell lines. These findings suggest that further investigation into this compound could lead to the discovery of novel therapeutic agents with applications in areas such as oncology and inflammatory diseases.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors such as 4-(ethylsulfanyl)-2-methylbutanoic acid. Key steps include protection of the amino group with a Boc group using di-tert-butyl dicarbonate (Boc₂O), followed by purification via recrystallization or column chromatography. The efficiency and scalability of these synthetic routes are crucial for large-scale production, which would be necessary for industrial applications.

Quality control is another critical aspect when dealing with specialized compounds like 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to ensure purity and consistency across batches. These methods provide detailed structural information and help identify any impurities that could affect the performance of downstream applications.

The growing interest in sulfur-containing compounds has also spurred innovation in green chemistry approaches for their synthesis. Researchers are exploring alternative methods that reduce waste generation and minimize hazardous byproducts, aligning with broader sustainability goals in the pharmaceutical industry. Such efforts not only improve environmental outcomes but also often lead to more efficient synthetic routes.

Future directions for research on 3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid include exploring its derivatives as inhibitors or modulators of specific biological pathways. By systematically modifying its structure while retaining key functional groups, scientists can generate libraries of compounds with tailored properties for high-throughput screening assays. This approach has already proven successful in identifying lead candidates for various therapeutic applications.

In conclusion,3-{(benzyloxy)carbonylamino}-4-(ethylsulfanyl)-3-methylbutanoic acid (CAS No. 2172199-54-9) represents a promising candidate for further development in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its utility as an intermediate in peptide synthesis combined with its potential as a precursor for more complex drug candidates makes it an attractive molecule for both academic research and industrial applications.